Cas no 103252-92-2 (1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-)

• Product Name: 1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
• CAS No: 103252-92-2
• Molecular Formula: C₂₂H₂₅NO₃S
• Molecular Weight: 383.503804922104
• CID: 1136629

1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]- Properties

Names and Identifiers

• 1H-Indole-2-butanoic acid,5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-
• 1H-Indole-2-butanoic acid, 5-methoxy-3-methyl-1-[[4-(methylthio)phenyl]methyl]-

• InChIKey： IPTGMBHZQAMTOM-UHFFFAOYSA-N
• Inchi： 1S/C22H25NO3S/c1-15-19-13-17(26-2)9-12-21(19)23(20(15)5-4-6-22(24)25)14-16-7-10-18(27-3)11-8-16/h7-13H,4-6,14H2,1-3H3,(H,24,25)
• SMILES： N1(CC2=CC=C(SC)C=C2)C2=C(C=C(OC)C=C2)C(C)=C1CCCC(O)=O

Computed Properties

• Exact Mass: 383.15565

Experimental Properties

• PSA: 51.46
• Boiling Point: 608.4±55.0 °C(Predicted)
• pka: 4.80±0.10(Predicted)
• Density: 1.18±0.1 g/cm3(Predicted)